Cas no 134973-72-1 (Butanoic acid, 2-diazo-3-oxo-)

• Product Name: Butanoic acid, 2-diazo-3-oxo-
• CAS No: 134973-72-1
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• CID: 1243505
• PubChem ID: 53666542
• Update Time: 2025-04-20

Butanoic acid, 2-diazo-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-diazo-3-oxo-
• 2-diazonio-1-hydroxy-3-oxobut-1-en-1-olate
• 134973-72-1
• DTXSID20705803

• Inchi： 1S/C4H4N2O3/c1-2(7)3(6-5)4(8)9/h1H3,(H,8,9)
• InChI Key： AWXVZQXIMPKRGJ-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(=O)O)=[N+]=[N-]

Computed Properties

• Exact Mass: 128.02219199g/mol
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 56.4Ų